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Compound of Interest

Compound Name: CEFOTAXIME SODIUM

Cat. No.: B8730940 Get Quote

Technical Support Center: Cefotaxime Sodium
Stock Solutions
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

concentrated stock solutions of Cefotaxime Sodium. Our aim is to help you prevent

precipitation and ensure the stability and efficacy of your solutions.

Frequently Asked Questions (FAQs)
Q1: What is the maximum concentration of Cefotaxime Sodium that can be dissolved in

water?

A1: Cefotaxime Sodium is soluble in water up to 50 mg/mL.[1] For cell culture applications, it

is typically used at concentrations ranging from 50 to 250 mg/L.[1]

Q2: My Cefotaxime Sodium stock solution has turned yellow. Is it still usable?

A2: The appearance of a yellow to reddish-yellow color indicates the degradation of

Cefotaxime Sodium.[2] The intensity of the color is related to the extent of degradation, which

is influenced by factors such as temperature, storage time, and pH.[3] While a pale yellow color

might be acceptable for some applications, a significant color change suggests a loss of

potency and the solution should ideally be discarded and a fresh one prepared.
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Q3: What is the optimal pH for a stable Cefotaxime Sodium stock solution?

A3: Cefotaxime Sodium solutions exhibit maximum stability in the pH range of 4.5 to 6.5.[1][4]

The optimal pH range for stability has been more specifically identified as approximately 4.3 to

6.2.[5] Outside of this range, degradation is accelerated. At a pH below 4, the degradation is

catalyzed by hydrogen ions, while at a pH above 6.2, hydroxyl ions hasten decomposition.[4][5]

Q4: For how long and at what temperature can I store my Cefotaxime Sodium stock solution?

A4: The stability of Cefotaxime Sodium solutions is highly dependent on temperature. For

maximum stability, it is recommended to store stock solutions at 2-8°C (refrigerated) or -20°C

(frozen). At 5°C, a 100 mg/mL solution can be stable for up to 5 days.[2] At 25°C (room

temperature), stability is significantly reduced, with a 100 mg/mL solution being stable for up to

24 hours.[2] For long-term storage, aliquoting and freezing at -20°C is recommended, which

can maintain potency for several months.[6][7]

Troubleshooting Guide
Issue: Precipitation is observed in my concentrated Cefotaxime Sodium stock solution.

This section provides a systematic approach to troubleshooting precipitation in your

Cefotaxime Sodium stock solutions.

Logical Flow for Troubleshooting Precipitation
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Troubleshooting Precipitation of Cefotaxime Sodium

Precipitation Observed

Is Concentration > 50 mg/mL in Water?

Action: Reduce Concentration or Use a Different Solvent

Yes

Is pH outside 4.5 - 6.5 range?

No

Solution Should Be Stable

Action: Adjust pH to 4.5 - 6.5 using appropriate buffers

Yes

Was the solution stored at Room Temperature for an extended period?

No

Action: Store at 2-8°C or aliquot and freeze at -20°C

Yes

Was a non-aqueous solvent used?

No

Incompatibility or Low Solubility in the chosen solvent.

Yes

Were other substances added to the solution?

No

Potential incompatibility with other components.

YesNo
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Workflow for Preparing Cefotaxime Sodium Stock Solution

Start

Weigh Cefotaxime Sodium Powder

Dissolve in Sterile Water (< 50 mg/mL)

Sterile Filter (0.22 µm)

Optional: Check and Adjust pH to 4.5 - 6.5

Aliquot into single-use volumes

Store at 2-8°C (short-term) or -20°C (long-term)

End
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Simplified Degradation Pathway of Cefotaxime Sodium

Cefotaxime Sodium
(Stable at pH 4.5-6.5)

Inactive Degradation Products

β-lactam ring cleavage
(pH < 4 or > 6.5)

Desacetylcefotaxime
(Reduced Activity)

De-esterification

Desacetylcefotaxime Lactone
(Inactive)

Lactonization (pH < 4)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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